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Compound of Interest

Compound Name: sodium;4-chlorobenzenesulfinate

Cat. No.: B7723726

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Sodium 4-

chlorobenzenesulfonate (C6H4ClNaO3S)

Executive Summary
This technical guide provides a comprehensive overview of the physical and chemical

properties, spectroscopic profile, and handling considerations for Sodium 4-

chlorobenzenesulfonate (C6H4ClNaO3S). Primarily addressing researchers, scientists, and

professionals in drug development, this document synthesizes key data to support its

application in synthetic chemistry and materials science. We delve into its identity, structural

characteristics, reactivity, and established protocols for its purification, while emphasizing

safety and handling best practices. The insights provided herein are grounded in authoritative

data to ensure technical accuracy and practical utility.

Compound Identification and Molecular Structure
The chemical formula C6H4ClNaO2S can represent several structural isomers. This guide

focuses on the most commercially significant and widely studied isomer: Sodium 4-

chlorobenzenesulfonate. This para-substituted isomer is a key intermediate in various chemical

syntheses.
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1.1. Chemical Identity The definitive identity of this compound is established by its CAS

(Chemical Abstracts Service) number and formal nomenclature.

Common Name: Sodium 4-chlorobenzenesulfonate

Synonyms: 4-Chlorobenzenesulfonic acid sodium salt, Sodium p-chlorobenzenesulfonate[1]

[2]

CAS Number: 5138-90-9[1][2][3][4][5][6]

Molecular Formula: C₆H₄ClNaO₃S[5][7]

IUPAC Name: sodium 4-chlorobenzenesulfonate[1]

1.2. Molecular Structure The molecule consists of a benzene ring substituted with a chlorine

atom and a sodium sulfonate group at positions 1 and 4 (para), respectively. The sulfonate

group (-SO₃⁻Na⁺) is ionic, conferring high polarity and water solubility to the compound[2].

Physicochemical Properties
The physical state and solubility are critical parameters for designing experimental conditions,

including reaction setups and purification strategies. The properties of Sodium 4-

chlorobenzenesulfonate are summarized in the table below.
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Property Value Source(s)

Molecular Weight 214.59 g/mol [3][5]

Appearance
White to off-white crystalline

powder or crystals
[2][5][7]

Physical State (at 20°C) Solid [5][6]

Solubility Soluble in water [2][5][7]

Storage Temperature
Room temperature; inert

atmosphere recommended
[5]

Density 1.551 g/cm³ [8][9]

Boiling Point 258.6°C at 760 mmHg [8][9]

The high water solubility is a direct consequence of the ionic sodium sulfonate group, which

readily dissociates in aqueous media[2]. This property is leveraged in its applications as a

reagent in aqueous reactions and as a surfactant[2].

Spectroscopic Characterization
Spectroscopic analysis is fundamental for confirming the structural integrity and purity of the

compound. Standard techniques include Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectroscopy.

Nuclear Magnetic Resonance (NMR): Both ¹H and ¹³C NMR are used to confirm the aromatic

substitution pattern. The para-substitution gives rise to a characteristic symmetrical pattern in

the aromatic region of the ¹H NMR spectrum. Spectral data are available in public databases

such as PubChem[1].

Infrared (IR) Spectroscopy: The IR spectrum provides confirmation of key functional groups.

Strong absorptions corresponding to the S=O stretching vibrations of the sulfonate group are

typically observed in the regions of 1200-1100 cm⁻¹ and 1050-1000 cm⁻¹. Data is available

from sources like the Wiley-VCH GmbH collection[1].

Chemical Reactivity and Synthetic Applications
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4.1. Stability and Storage Sodium 4-chlorobenzenesulfonate is stable under standard

laboratory conditions[2]. For long-term storage, it is advisable to keep it in a tightly sealed

container in a cool, dry place, and under an inert atmosphere to prevent moisture uptake, to

which hygroscopic salts are prone[5].

4.2. Core Reactivity and Use in Drug Development The primary utility of Sodium 4-

chlorobenzenesulfonate in research and development stems from its role as a stable, solid

precursor to more reactive intermediates.

Its most significant application is in the synthesis of 4-chlorobenzenesulfonyl chloride. This

conversion is typically achieved by reacting the sodium salt with a chlorinating agent like

chlorosulfonic acid[10][11]. The resulting 4-chlorobenzenesulfonyl chloride is a critical building

block in medicinal chemistry, particularly for the synthesis of sulfonamides ("sulfa drugs"), a

major class of antibacterial agents.

Sulfonic acid salts, in general, are widely used in drug development to improve the solubility

and bioavailability of active pharmaceutical ingredients (APIs)[12]. While this specific

compound is more of a synthetic intermediate, its parent acid and related structures are

relevant in salt selection studies[12].

4.3. Other Applications Due to its molecular structure, which combines a hydrophobic

chlorinated benzene ring with a hydrophilic sulfonate head, Sodium 4-chlorobenzenesulfonate

exhibits amphiphilic properties and can function as a surfactant or a coupling agent in dye

manufacturing[2].

Experimental Protocols
5.1. Purification by Recrystallization Ensuring high purity is critical for subsequent synthetic

steps. Recrystallization is a standard and effective method for purifying solid organic

compounds.

Causality: The choice of solvent is paramount. An ideal solvent will dissolve the compound

sparingly at room temperature but completely at an elevated temperature. For a polar salt like

Sodium 4-chlorobenzenesulfonate, a polar solvent like methanol or an aqueous methanol

mixture is effective. The principle relies on the controlled precipitation of the desired compound

from a supersaturated solution upon cooling, leaving impurities behind in the solvent.
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Protocol:

Dissolution: In a fume hood, place 10.0 g of crude Sodium 4-chlorobenzenesulfonate into a

250 mL Erlenmeyer flask. Add a magnetic stir bar.

Solvent Addition: Add approximately 50 mL of methanol (MeOH) to the flask. Begin stirring

and gently heat the mixture on a hot plate.

Achieve Saturation: Continue adding MeOH in small portions until the solid completely

dissolves at the boiling point of the solvent. Avoid adding excessive solvent, as this will

reduce the recovery yield. A literature method suggests crystallization from methanol[7].

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to

remove them. This must be done quickly to prevent premature crystallization.

Crystallization: Remove the flask from the heat source, cover it with a watch glass, and allow

it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer

crystals.

Ice Bath: Once at room temperature, place the flask in an ice-water bath for at least 30

minutes to maximize crystal formation.

Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of ice-cold MeOH to remove any remaining

soluble impurities.

Drying: Dry the crystals under vacuum to remove all traces of the solvent[7]. The final

product should be a fine, white crystalline solid.

Diagram: Purification Workflow
The following diagram illustrates the logical flow of the recrystallization protocol.
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Setup

Dissolution

Crystallization

Isolation & Drying

1. Place crude C6H4ClNaO3S
in Erlenmeyer flask

2. Add Methanol (MeOH)
and heat to dissolve

3. Hot filter if
insoluble impurities exist

4. Cool solution slowly
to room temperature

Clear Solution

5. Place in ice bath
to maximize yield

6. Collect crystals via
vacuum filtration

7. Wash with
ice-cold MeOH

8. Dry under vacuum

Pure C6H4ClNaO3S

Click to download full resolution via product page

Caption: Workflow for the purification of Sodium 4-chlorobenzenesulfonate.
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Safety and Handling
Understanding the hazards associated with a chemical is a prerequisite for its safe use.

Sodium 4-chlorobenzenesulfonate is classified as an irritant and should be handled with

appropriate personal protective equipment (PPE).

6.1. GHS Hazard Classification

Pictograms: GHS07 (Exclamation Mark), GHS05 (Corrosion)[6]

Signal Word: Warning or Danger[6]

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[6]

H318/H319: Causes serious eye damage/irritation.[1][5][6]

H335: May cause respiratory irritation.[1][6]

6.2. Recommended Handling Procedures

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust[7][13].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield[5][14].

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat[13][14]. Avoid all

contact with skin[7].

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator[14].

First Aid Measures:
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Eyes: Immediately rinse cautiously with water for several minutes. Remove contact lenses

if present and easy to do. Continue rinsing and seek immediate medical attention[5][7].

Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and

water[13].

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell[7].

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations[14].

Conclusion
Sodium 4-chlorobenzenesulfonate is a valuable and versatile chemical intermediate with well-

defined physicochemical properties. Its high water solubility, stability, and specific reactivity

make it a cornerstone reagent for synthesizing sulfonyl chlorides, which are integral to the

development of sulfonamide-based pharmaceuticals. Adherence to established purification

protocols and strict safety measures is essential for its effective and safe utilization in a

research and development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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